Cas no 1250560-68-9 (2-(dimethylamino)-5,6,7,8-tetrahydroquinoline-3-carboxylic acid)

• Product Name: 2-(dimethylamino)-5,6,7,8-tetrahydroquinoline-3-carboxylic acid
• CAS No: 1250560-68-9
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5600908
• PubChem ID: 62701298
• Update Time: 2025-10-11

2-(dimethylamino)-5,6,7,8-tetrahydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylic acid, 2-(dimethylamino)-5,6,7,8-tetrahydro-
• 2-(Dimethylamino)-5,6,7,8-tetrahydroquinoline-3-carboxylic acid
• AT32336
• CS-0290200
• EN300-1653028
• 1250560-68-9
• AKOS011996210
• 2-(dimethylamino)-5,6,7,8-tetrahydroquinoline-3-carboxylic acid

• Inchi： 1S/C12H16N2O2/c1-14(2)11-9(12(15)16)7-8-5-3-4-6-10(8)13-11/h7H,3-6H2,1-2H3,(H,15,16)
• InChI Key： KVQZZDUHXGEMBE-UHFFFAOYSA-N
• SMILES： N1C2=C(CCCC2)C=C(C(O)=O)C=1N(C)C

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.223±0.06 g/cm3(Predicted)
• Boiling Point: 394.8±42.0 °C(Predicted)
• pka: 2.00±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 2-(dimethylamino)-5,6,7,8-tetrahydroquinoline-3-carboxylic acid

Comprehensive Overview of 2-(dimethylamino)-5,6,7,8-tetrahydroquinoline-3-carboxylic acid (CAS No. 1250560-68-9)

2-(dimethylamino)-5,6,7,8-tetrahydroquinoline-3-carboxylic acid (CAS No. 1250560-68-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of tetrahydroquinoline derivatives, which are known for their versatility in drug discovery and material science. The presence of both a dimethylamino group and a carboxylic acid moiety in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 2-(dimethylamino)-5,6,7,8-tetrahydroquinoline-3-carboxylic acid has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in its potential as a building block for kinase inhibitors and central nervous system (CNS) drugs. The compound's CAS No. 1250560-68-9 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in the scientific community.

One of the key reasons for the popularity of 2-(dimethylamino)-5,6,7,8-tetrahydroquinoline-3-carboxylic acid is its adaptability in medicinal chemistry. Its structure allows for easy modification, enabling the creation of derivatives with enhanced bioactivity. For instance, the tetrahydroquinoline core is often explored for its ability to interact with biological targets, such as enzymes and receptors. This has led to its inclusion in studies focusing on neurodegenerative diseases and cancer research, where precise molecular interactions are critical.

From a synthetic perspective, CAS No. 1250560-68-9 is often highlighted for its role in multi-step organic synthesis. The compound's carboxylic acid group provides a convenient handle for further functionalization, making it a preferred choice for chemists working on peptide conjugates or small-molecule probes. Additionally, its dimethylamino substituent can influence the compound's solubility and pharmacokinetic properties, which are essential considerations in drug design.

The rise of computational chemistry and AI-driven drug discovery has further amplified interest in 2-(dimethylamino)-5,6,7,8-tetrahydroquinoline-3-carboxylic acid. Researchers are leveraging machine learning algorithms to predict its interactions with biological systems, reducing the time and cost associated with experimental screening. This aligns with the broader trend of integrating digital tools into chemical research, a topic frequently discussed in scientific forums and publications.

Another area where CAS No. 1250560-68-9 is making an impact is in the development of sustainable chemistry practices. As the industry shifts toward greener alternatives, the compound's potential for catalytic applications and biodegradable materials is being explored. This resonates with the global push for environmentally friendly synthesis methods, a hot topic among policymakers and researchers alike.

In summary, 2-(dimethylamino)-5,6,7,8-tetrahydroquinoline-3-carboxylic acid (CAS No. 1250560-68-9) is a multifaceted compound with broad applications in pharmaceuticals, material science, and green chemistry. Its structural features and adaptability make it a valuable asset in modern research, addressing some of the most pressing challenges in science today. As interest in heterocyclic chemistry continues to grow, this compound is poised to remain a focal point of innovation and discovery.